Cas no 104296-88-0 (Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1))
104296-88-0 structure
Product Name:Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1)
CAS No:104296-88-0
MF:C10H16ClNS
MW:217.75874042511
CID:231605
PubChem ID:3025581
Update Time:2025-04-19
Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1)
- Phenethylamine,b-(ethylthio)-, hydrochloride(6CI)
- 2-ethylsulfanyl-2-phenylethanamine,hydrochloride
- 104296-88-0
- beta-Ethylthio-beta-phenylethylamine hydrochloride
- Phenethylamine, beta-(ethylthio)-, hydrochloride
- DTXSID10908907
- 2-(Ethylsulfanyl)-2-phenylethan-1-amine--hydrogen chloride (1/1)
-
- Inchi: 1S/C10H15NS.ClH/c1-2-12-10(8-11)9-6-4-3-5-7-9;/h3-7,10H,2,8,11H2,1H3;1H
- InChI Key: LUGVKFICWRXHMT-UHFFFAOYSA-N
- SMILES: Cl.S(CC)C(CN)C1C=CC=CC=1
Computed Properties
- Exact Mass: 217.06938
- Monoisotopic Mass: 217.0691984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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